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Compound of Interest

Compound Name: (Cyclobutylmethyl)(methyl)amine

Cat. No.: B1357597

For Immediate Release

This technical guide provides a comprehensive overview of the safety and hazards associated
with (Cyclobutylmethyl)(methyl)amine (CAS No. 67579-87-7), a chemical intermediate of
interest to researchers, scientists, and drug development professionals. Due to the limited
availability of specific toxicological data for this compound, this guide also incorporates

information on structurally similar aliphatic amines to provide a thorough understanding of the
potential risks.

Chemical Identification and Physicochemical
Properties

(Cyclobutylmethyl)(methyl)amine, also known as N-methylcyclobutanamine, is a cyclic
aliphatic amine.[1] Its basic physicochemical properties are summarized in the table below.
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Property Value Source

CAS Number 67579-87-7 PubChem|[2]
Molecular Formula CeHi3N PubChem|[2]
Molecular Weight 99.17 g/mol PubChem|[2]

1-cyclobutyl-N-
IUPAC Name ) PubChem|[2]
methylmethanamine

(cyclobutylmethyl)methylamine
Synonyms , N-(Cyclobutylmethyl)-N- PubChem|[2]
methylamine

Hazard Identification and Classification

(Cyclobutylmethyl)(methyl)amine is classified as a hazardous chemical. The primary
hazards are associated with its corrosive nature.

GHS Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS)
classification for (Cyclobutylmethyl)(methyl)amine, based on notifications to the ECHA C&L
Inventory, is as follows:

Hazard Hazard . .
Hazard Class Pictogram Signal Word
Category Statement

H314: Causes

Skin
) o severe skin L,
Corrosion/Irritatio  Category 1B lualt text Danger
burns and eye
n
damage

Source: ECHA C&L Inventory[2]

This classification indicates that the substance is capable of causing irreversible damage to the
skin and eyes upon contact.
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Toxicological Data

Comprehensive toxicological data for (Cyclobutylmethyl)(methyl)amine is not readily
available in public literature. Therefore, data for structurally related aliphatic amines are
presented here to provide an indication of potential toxicity. It is crucial to handle
(Cyclobutylmethyl)(methyl)amine with the assumption that it possesses similar or greater

toxicity.
Compound Test Route Species Value Source
N Toxic if
. swallowed ECHA C&L
Methylcyclob Acute Toxicity  Oral
. (GHS Inventory[1]
utanamine
Category 3)
) Cole-Parmer
Methylamine LD50 Oral Rat 100 mg/kg
MSDSJ[3]
) ) 2400 Cole-Parmer
Methylamine LC50 Inhalation Mouse
mg/m3/2H MSDS[3]
Primary Human
aliphatic 1300 - 2000 health tier Il
LD50 Oral Rat
(C12-22) mg/kg bw assessment[4
amines ]

Note: The absence of specific LD50/LC50 data for (Cyclobutylmethyl)(methyl)amine
necessitates a cautious approach, treating it as a substance with potentially high acute toxicity.

Experimental Protocols for Hazard Assessment

The characterization of a chemical's skin and eye irritancy/corrosivity is typically conducted
following standardized guidelines, such as those established by the Organisation for Economic
Co-operation and Development (OECD).

Skin Corrosion/irritation Testing (OECD Guideline 404)

This test evaluates the potential of a substance to cause irreversible (corrosion) or reversible
(irritation) skin damage.
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Methodology:
« Animal Model: The albino rabbit is the preferred species.

o Application: A single dose of the test substance (0.5 mL for liquids or 0.5 g for solids) is
applied to a small area of clipped skin (approximately 6 cm?).

o Exposure: The substance is held in contact with the skin for a specified period, typically up to
4 hours.

o Observation: The skin is examined for erythema (redness) and edema (swelling) at specific
intervals (e.g., 1, 24, 48, and 72 hours) after patch removal. Observations continue for up to
14 days to assess the reversibility of any effects.

o Classification: The severity and reversibility of the skin reactions determine the classification
of the substance as corrosive or irritant.

Eye Irritation/Corrosion Testing (OECD Guideline 405)

This test assesses the potential of a substance to cause damage to the eye.

Methodology:

Animal Model: The albino rabbit is the recommended species.

o Application: A single dose of the test substance (typically 0.1 mL for liquids) is instilled into
the conjunctival sac of one eye. The other eye serves as a control.

o Observation: The eyes are examined for lesions of the cornea, iris, and conjunctiva at 1, 24,
48, and 72 hours after application. The observation period can be extended to 21 days to
evaluate the reversibility of damage.

» Classification: The nature and severity of the eye lesions, as well as their reversibility, are
used to classify the substance's eye irritation or corrosion potential.

Safe Handling and Emergency Procedures
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Given the hazardous nature of (Cyclobutylmethyl)(methyl)amine, strict adherence to safety
protocols is mandatory.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Chemical safety goggles and a face shield are required.
o Skin Protection: A lab coat, and chemical-resistant gloves (e.g., nitrile rubber) are essential.

e Respiratory Protection: Work should be conducted in a well-ventilated fume hood. If there is
a risk of inhalation, a NIOSH-approved respirator with an appropriate cartridge for organic
vapors should be used.

Engineering Controls

o Work with (Cyclobutylmethyl)(methyl)amine should always be performed in a certified
chemical fume hood.

e An eyewash station and a safety shower must be readily accessible in the immediate work

area.

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower
and upper eyelids occasionally. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Visualized Workflows
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To aid researchers in the safe handling and management of (Cyclobutylmethyl)
(methyl)amine, the following workflows have been developed.

Comprehensive Safety and Handling Workflow for (Cyclobutylmethyl)(methyl)amine

Planning & Preparation

Review Safety Data Sheet (SDS) and
all available safety information

Y

Conduct a formal risk assessment for the planned experiment

Y

Identify and ensure availability of all necessary
Personal Protective Equipment (PPE)

Y

Verify functionality of engineering controls
(fume hood, eyewash, safety shower)

Chemica‘IVHandIing

Don appropriate PPE before handling the chemical

Work exclusively within a certified chemical fume hood

Use compatible and properly labeled containers

Avoid inhalation, ingestion, and contact with skin and eyes

Storage‘;?( Waste

Store in a cool, dry, well-ventilated area
away from incompatible materials

Y

Ensure container is tightly sealed and clearly labeled

Y

Dispose of waste according to institutional
and regulatory guidelines
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Caption: A workflow for the safe handling of (Cyclobutylmethyl)(methyl)amine.

Chemical Spill Emergency Response for (Cyclobutylmethyl)(methyl)amine

Chemical Spill Occurs

Evacuate the immediate area

Y

Alert colleagues and notify
emergency services/safety officer

;

Assess the spill from a safe distance.
Is it a minor or major spill?

Minor Spill Major Spill

Don appropriate PPE Await arrival of trained
(respirator, gloves, goggles, lab coat) emergency responders
\

Contain the spill with absorbent material
(e.g., vermiculite, sand)

A

If appropriate, neutralize with a suitable agent
(consult SDS or safety officer)

A

Carefully collect the absorbed material
into a labeled waste container

Y

Decontaminate the spill area and equipment

Y

Dispose of waste as hazardous material
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Caption: A workflow for responding to a chemical spill of (Cyclobutylmethyl)(methyl)amine.

Conclusion

(Cyclobutylmethyl)(methyl)amine is a hazardous chemical that requires careful handling by
trained personnel in a controlled laboratory environment. Its primary hazards are severe skin
and eye damage. While specific quantitative toxicological data is limited, the information
available for related aliphatic amines suggests that it should be treated as a substance with
potential for high acute toxicity. Adherence to the safety protocols and workflows outlined in this
guide is essential to minimize the risk of exposure and ensure a safe research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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